Cas no 89059-26-7 (Benzothiazolium, 3,4-dimethyl-, iodide)
89059-26-7 structure
Product Name:Benzothiazolium, 3,4-dimethyl-, iodide
CAS No:89059-26-7
MF:C9H10INS
MW:291.151873111725
CID:613886
PubChem ID:13206921
Update Time:2025-04-19
Benzothiazolium, 3,4-dimethyl-, iodide Chemical and Physical Properties
Names and Identifiers
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- Benzothiazolium, 3,4-dimethyl-, iodide
- 3,4-dimethyl-1,3-benzothiazol-3-ium,iodide
- DTXSID30527775
- 89059-26-7
- 3,4-Dimethyl-1,3-benzothiazol-3-ium iodide
-
- Inchi: 1S/C9H10NS.HI/c1-7-4-3-5-8-9(7)10(2)6-11-8;/h3-6H,1-2H3;1H/q+1;/p-1
- InChI Key: FGVRRAHLKGLNCM-UHFFFAOYSA-M
- SMILES: [I-].S1C=[N+](C)C2=C1C=CC=C2C
Computed Properties
- Exact Mass: 290.95787g/mol
- Monoisotopic Mass: 290.95787g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.1Ų
Benzothiazolium, 3,4-dimethyl-, iodide Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
89059-26-7 (Benzothiazolium, 3,4-dimethyl-, iodide) Related Products
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